Propan-2-yl bis[(2,2-dimethylaziridin-1-yl)]phosphinate

• CAS No.: 57943-56-3
• Molecular Formula: C11H23N2O2P
• Molecular Weight: 246.29 g/mol
• IUPAC Name: 1-[(2,2-dimethylaziridin-1-yl)-propan-2-yloxyphosphoryl]-2,2-dimethylaziridine
• InChI: InChI=1S/C11H23N2O2P/c1-9(2)15-16(14,12-7-10(12,3)4)13-8-11(13,5)6/h9H,7-8H2,1-6H3
• InChI Key: PWDGJQYBBNADOV-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OP(=O)(N1CC1(C)C)N2CC2(C)C

Description

1-[(2,2-dimethylaziridin-1-yl)-propan-2-yloxy-phosphoryl]-2,2-dimethyl-aziridine is a compound with the molecular formula C₁₁H₂₃N₂O₂P and a molecular weight of 246.286 g/mol It is known for its unique structure, which includes two aziridine rings and a phosphoryl group

Preparation Methods

The synthesis of 1-[(2,2-dimethylaziridin-1-yl)-propan-2-yloxy-phosphoryl]-2,2-dimethyl-aziridine typically involves the reaction of aziridine derivatives with phosphorylating agents. The reaction conditions often require careful control of temperature and pH to ensure the desired product is obtained. Industrial production methods may involve large-scale reactions using similar synthetic routes but optimized for efficiency and yield .

Chemical Reactions Analysis

1-[(2,2-dimethylaziridin-1-yl)-propan-2-yloxy-phosphoryl]-2,2-dimethyl-aziridine undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized under specific conditions to form corresponding oxides.

Reduction: Reduction reactions can lead to the formation of simpler derivatives.

Substitution: The aziridine rings can undergo nucleophilic substitution reactions, leading to the formation of various substituted products.

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents like sodium borohydride, and nucleophiles for substitution reactions. The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

1-[(2,2-dimethylaziridin-1-yl)-propan-2-yloxy-phosphoryl]-2,2-dimethyl-aziridine has several scientific research applications:

Chemistry: It is used as a building block for the synthesis of polyamines through ring-opening polymerization.

Biology: The compound’s derivatives are studied for their potential use in non-viral gene transfection and as antibacterial and antimicrobial agents.

Medicine: Research is ongoing to explore its potential in drug delivery systems and as a precursor for bioactive molecules.

Industry: It is used in the production of coatings, adhesives, and other materials that benefit from its unique chemical properties.

Mechanism of Action

The mechanism of action of 1-[(2,2-dimethylaziridin-1-yl)-propan-2-yloxy-phosphoryl]-2,2-dimethyl-aziridine involves its ability to undergo ring-opening reactions, which can lead to the formation of reactive intermediates.

Comparison with Similar Compounds

Similar compounds to 1-[(2,2-dimethylaziridin-1-yl)-propan-2-yloxy-phosphoryl]-2,2-dimethyl-aziridine include other aziridine derivatives and azetidines. These compounds share the characteristic strained ring structure, which makes them reactive and useful in polymer chemistry and other applications . 1-[(2,2-dimethylaziridin-1-yl)-propan-2-yloxy-phosphoryl]-2,2-dimethyl-aziridine is unique due to its specific phosphoryl group, which imparts distinct chemical properties and reactivity.